((2-Bromoallyl)oxy)(tert-butyl)dimethylsilane
Overview
Description
((2-Bromoallyl)oxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C9H19BrOSi and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ried, Reiher, and Jan (1987) noted that 2,4-bis((2-bromoallyl)oxy)(tert-butyl)dimethylsilane reacts with heterodienophiles to produce triazines, oxadiazines, and N-acetyl-acetamid derivatives (Ried, Reiher, & Jan, 1987).
Seela, Hißmann, and Ott (1983) found that silylation of tubercidin with tert-butyl(chloro)dimethylsilane leads to the 2′,3′,5′-tri-O-silyl derivative, which can be selectively removed to form disilyl derivatives (Seela, Hißmann, & Ott, 1983).
Bowser and Bringley (1985) indicated that tert-Butyl (chloro) dimethylsilane reacts with amines to produce liquids with high stabilities toward hydrolysis and lower chemical reactivities than trimethylsilyl analogs (Bowser & Bringley, 1985).
Barluenga et al. (1999) described the synthesis of 4-functionalized indoles using N-(2-bromoallyl)-N-methyl-2-fluoroaniline with tert-butyllithium, leading to 4-functionalized 3-methylindoles (Barluenga, Fañanás, Sanz, & Fernández, 1999).
Gómez et al. (2001) highlighted the potential of synthesized monomeric silanes in organic synthesis, catalysis, and novel ligand synthesis (Gómez, Santes, Luz, & Fárfan, 2001).
Fischer, Baier, and Mecking (2013) discovered that the polymerization of specific bromo-fluorene derivatives led to bright fluorescence emission with high quantum yields and tuning (Fischer, Baier, & Mecking, 2013).
Tunca et al. (2001) used asymmetric difunctional initiators in atom transfer radical polymerization (ATRP) and stable free radical polymerization (SF (Tunca et al., 2001).
Dong, Clive, and Gao (2015) identified [(tert-Butyldimethylsilyl)oxy]methanethiol as a nucleophilic reagent for introducing protected bivalent sulfur (Dong, Clive, & Gao, 2015).
Valiullina et al. (2018) reported on the use of the compound in Barbier-type reactions to form substitution products, including methyl-2-bromopropanoate and methyl-2-bromoacetate (Valiullina et al., 2018).
Dickman et al. (1993) demonstrated the oxidative cleavage of tert-butyl sulfides with dimethyl sulfoxide/hydrobromic acid to form symmetrical disulfides (Dickman, Chemburkar, Konopacki, & Elisseou, 1993).
Properties
IUPAC Name |
2-bromoprop-2-enoxy-tert-butyl-dimethylsilane | |
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InChI |
InChI=1S/C9H19BrOSi/c1-8(10)7-11-12(5,6)9(2,3)4/h1,7H2,2-6H3 | |
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InChI Key |
WWDAUNBDJWTZNX-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC(=C)Br | |
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Molecular Formula |
C9H19BrOSi | |
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Molecular Weight |
251.24 g/mol | |
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